Cas no 1804713-84-5 (2-Cyano-3-(difluoromethyl)-6-fluoropyridine-4-methanol)
2-Cyano-3-(difluoromethyl)-6-fluoropyridine-4-methanol Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyano-3-(difluoromethyl)-6-fluoropyridine-4-methanol
-
- Inchi: 1S/C8H5F3N2O/c9-6-1-4(3-14)7(8(10)11)5(2-12)13-6/h1,8,14H,3H2
- InChI Key: BGCJGAKBABRSSH-UHFFFAOYSA-N
- SMILES: FC(C1C(C#N)=NC(=CC=1CO)F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 240
- XLogP3: 1.1
- Topological Polar Surface Area: 56.9
2-Cyano-3-(difluoromethyl)-6-fluoropyridine-4-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029047533-1g |
2-Cyano-3-(difluoromethyl)-6-fluoropyridine-4-methanol |
1804713-84-5 | 97% | 1g |
$1,445.30 | 2022-04-01 |
2-Cyano-3-(difluoromethyl)-6-fluoropyridine-4-methanol Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
Additional information on 2-Cyano-3-(difluoromethyl)-6-fluoropyridine-4-methanol
Introduction to 2-Cyano-3-(difluoromethyl)-6-fluoropyridine-4-methanol (CAS No. 1804713-84-5)
2-Cyano-3-(difluoromethyl)-6-fluoropyridine-4-methanol, identified by the CAS number 1804713-84-5, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit diverse biological activities, making it a valuable scaffold for the development of novel therapeutic agents.
The structural features of 2-Cyano-3-(difluoromethyl)-6-fluoropyridine-4-methanol include a cyano group at the 2-position, a difluoromethyl group at the 3-position, and a fluorine atom at the 6-position, along with a hydroxymethyl group at the 4-position. These substituents contribute to its unique electronic and steric properties, which are critical for its interaction with biological targets. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, while the cyano and hydroxymethyl groups introduce functionalities that can be further modified for specific pharmacological effects.
In recent years, there has been a growing interest in fluorinated pyridines due to their potential in drug discovery. Fluorine atoms can influence the pharmacokinetic properties of molecules, including their solubility, permeability, and metabolic clearance. The incorporation of fluorine into drug candidates often leads to improved binding affinity and selectivity against biological targets. For instance, studies have shown that fluorinated pyridines can enhance the potency of kinase inhibitors by improving their interactions with the active sites of enzymes.
2-Cyano-3-(difluoromethyl)-6-fluoropyridine-4-methanol has been explored in various research settings as a building block for more complex molecules. Its cyano group can serve as a site for further functionalization through reactions such as reduction or hydrolysis, while the hydroxymethyl group allows for etherification or esterification reactions. These chemical handles make it a versatile intermediate in synthetic chemistry.
One of the most promising applications of 2-Cyano-3-(difluoromethyl)-6-fluoropyridine-4-methanol is in the development of anticancer agents. Pyridine derivatives have shown significant promise in targeting various cancer pathways, including tyrosine kinases and other enzymes involved in tumor growth and progression. The fluorinated and cyano-substituted pyridine core provides a framework that can be optimized for high selectivity against cancer cell lines while minimizing toxicity to healthy cells.
Recent studies have highlighted the potential of 2-Cyano-3-(difluoromethyl)-6-fluoropyridine-4-methanol in modulating inflammatory pathways. Inflammation is a key factor in many chronic diseases, including cancer, arthritis, and cardiovascular disorders. By targeting inflammatory cytokines and signaling pathways, this compound may offer therapeutic benefits in managing these conditions. The difluoromethyl group, in particular, has been shown to enhance binding interactions with certain protein targets, potentially leading to more effective anti-inflammatory drugs.
The synthesis of 2-Cyano-3-(difluoromethyl)-6-fluoropyridine-4-methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by functional group transformations such as cyanation and hydroxylation. Advanced techniques like transition metal-catalyzed cross-coupling reactions can also be employed to introduce the desired substituents efficiently.
In conclusion, 2-Cyano-3-(difluoromethyl)-6-fluoropyridine-4-methanol (CAS No. 1804713-84-5) is a structurally complex and functionally versatile compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it an attractive candidate for developing novel drugs targeting various diseases, particularly cancer and inflammatory disorders. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow further.
1804713-84-5 (2-Cyano-3-(difluoromethyl)-6-fluoropyridine-4-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)